Cas no 52266-56-5 (Thiourea, N-(2-hydroxyethyl)-N'-(2-methylphenyl)-)

• Product Name: Thiourea, N-(2-hydroxyethyl)-N'-(2-methylphenyl)-
• CAS No: 52266-56-5
• MF: C₁₀H₁₄N₂OS
• MW: 210.295960903168
• CID: 360029
• PubChem ID: 2177721
• Update Time: 2025-06-15

Thiourea, N-(2-hydroxyethyl)-N'-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-(2-hydroxyethyl)-N'-(2-methylphenyl)-
• 1-(2-hydroxyethyl)-3-(2-methylphenyl)thiourea
• 1-(2-Hydroxyethyl)-3-(o-tolyl)thiourea
• HMS2621E14
• SMR000271956
• HMS561N11
• SR-01000254025-1
• 52266-56-5
• CCG-47949
• Maybridge1_007161
• SDCCGMLS-0065269.P001
• MS-2094
• MLS000676208
• CS-0357664
• SCHEMBL1061812
• Oprea1_841602
• SR-01000254025-2
• N-(2-hydroxyethyl)-N'-(2-methylphenyl)thiourea
• AKOS005107848
• DTXSID70366847
• SR-01000254025
• 3-(2-hydroxyethyl)-1-(2-methylphenyl)thiourea
• CHEMBL183322

• Inchi： 1S/C10H14N2OS/c1-8-4-2-3-5-9(8)12-10(14)11-6-7-13/h2-5,13H,6-7H2,1H3,(H2,11,12,14)
• InChI Key： VPNXNLLCBVCWKH-UHFFFAOYSA-N
• SMILES： S=C(NCCO)NC1C=CC=CC=1C

Computed Properties

• Exact Mass: 210.08282
• Monoisotopic Mass: 210.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• PSA: 44.29

Additional information on Thiourea, N-(2-hydroxyethyl)-N'-(2-methylphenyl)-

Comprehensive Overview of Thiourea, N-(2-hydroxyethyl)-N'-(2-methylphenyl)- (CAS No. 52266-56-5)

Thiourea, N-(2-hydroxyethyl)-N'-(2-methylphenyl)- (CAS No. 52266-56-5) is a specialized organic compound belonging to the thiourea derivatives family. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries, including pharmaceuticals, agrochemicals, and material science. The molecular structure, featuring both hydroxyethyl and methylphenyl groups, contributes to its versatility in chemical reactions and functional modifications.

In the context of modern research, Thiourea, N-(2-hydroxyethyl)-N'-(2-methylphenyl)- is often explored for its role as an intermediate in synthesizing more complex molecules. Researchers are particularly interested in its ability to act as a ligand or catalyst in organic transformations, which aligns with the growing demand for sustainable and efficient chemical processes. The compound's CAS No. 52266-56-5 serves as a critical identifier in scientific databases, ensuring accurate referencing in patents and academic literature.

One of the trending topics related to this compound is its potential application in green chemistry. With increasing global emphasis on environmentally friendly practices, Thiourea derivatives are being studied for their biodegradability and low toxicity profiles. This aligns with searches like "eco-friendly thiourea compounds" or "sustainable chemical intermediates," which are frequently queried by professionals in the field. The hydroxyethyl moiety in this compound further enhances its solubility in aqueous systems, making it a candidate for water-based formulations.

From a commercial perspective, Thiourea, N-(2-hydroxyethyl)-N'-(2-methylphenyl)- is often discussed in forums focusing on specialty chemicals. Questions such as "where to buy CAS 52266-56-5" or "suppliers of N-(2-hydroxyethyl)-N'-(2-methylphenyl)thiourea" reflect the market's interest in sourcing high-purity grades. Manufacturers emphasize compliance with international standards like REACH and ISO, ensuring product consistency for end-users in research and industrial applications.

In pharmaceutical research, the methylphenyl group in this thiourea derivative is of particular interest due to its potential bioactivity. Recent studies have explored its incorporation into drug scaffolds targeting specific enzymes or receptors. This has led to searches like "thiourea-based drug discovery" or "biological activity of hydroxyethyl thiourea derivatives," highlighting the compound's relevance in medicinal chemistry. However, it's important to note that any therapeutic applications would require extensive clinical validation.

The analytical characterization of Thiourea, N-(2-hydroxyethyl)-N'-(2-methylphenyl)- typically involves techniques such as HPLC, NMR, and mass spectrometry. These methods are crucial for quality control, especially when the compound is used as a reference standard. Laboratories often search for "analytical methods for CAS 52266-56-5" or "spectral data of substituted thioureas," underscoring the need for reliable analytical protocols in working with this material.

Material science applications represent another growing area of interest for this compound. Its molecular structure suggests potential utility in polymer modification or as a cross-linking agent. Researchers investigating "thiourea in material engineering" or "functional additives for polymers" may find this derivative particularly intriguing. The balance between its hydrophilic (hydroxyethyl) and hydrophobic (methylphenyl) components could enable unique material properties when incorporated into composite systems.

Storage and handling of Thiourea, N-(2-hydroxyethyl)-N'-(2-methylphenyl)- require standard laboratory precautions, as with most organic compounds. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended during handling. This practical information responds to common queries like "safety precautions for thiourea derivatives" or "storage conditions for CAS 52266-56-5" frequently searched by laboratory personnel.

The patent landscape surrounding Thiourea, N-(2-hydroxyethyl)-N'-(2-methylphenyl)- reveals its use in various proprietary formulations. Intellectual property searches often include terms like "patents using CAS 52266-56-5" or "industrial applications of substituted thioureas." These reflect the compound's commercial value and the competitive nature of chemical innovation in specialty applications.

In conclusion, Thiourea, N-(2-hydroxyethyl)-N'-(2-methylphenyl)- (CAS No. 52266-56-5) represents a versatile chemical entity with broad potential across multiple scientific disciplines. Its unique structural features continue to inspire research into novel applications, while its commercial availability supports practical implementation in various industries. As scientific understanding progresses, this compound will likely remain relevant in addressing contemporary challenges in chemical synthesis and material development.